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Anigorufone Anigorufone Anigorufone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Anigorufone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, anigorufone is primarily located in the membrane (predicted from logP). Outside of the human body, anigorufone can be found in fruits. This makes anigorufone a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 56252-32-5
VCID: VC0158205
InChI: InChI=1S/C19H12O2/c20-16-11-14-8-4-7-13-9-10-15(12-5-2-1-3-6-12)18(17(13)14)19(16)21/h1-11,20H
SMILES: C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2
Molecular Formula: C19H12O2
Molecular Weight: 272.3 g/mol

Anigorufone

CAS No.: 56252-32-5

Reference Standards

VCID: VC0158205

Molecular Formula: C19H12O2

Molecular Weight: 272.3 g/mol

Anigorufone - 56252-32-5

CAS No. 56252-32-5
Product Name Anigorufone
Molecular Formula C19H12O2
Molecular Weight 272.3 g/mol
IUPAC Name 2-hydroxy-9-phenylphenalen-1-one
Standard InChI InChI=1S/C19H12O2/c20-16-11-14-8-4-7-13-9-10-15(12-5-2-1-3-6-12)18(17(13)14)19(16)21/h1-11,20H
Standard InChIKey ACJJXELQAJQSLK-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2
Canonical SMILES C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2
Appearance Orange powder
Melting Point 123-125°C
Physical Description Solid
Description Anigorufone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Anigorufone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, anigorufone is primarily located in the membrane (predicted from logP). Outside of the human body, anigorufone can be found in fruits. This makes anigorufone a potential biomarker for the consumption of this food product.
PubChem Compound 636472
Last Modified Nov 11 2021
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